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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)cyclopropan-1-

ol

CAS No.: 1250952-75-0

Cat. No.: B3390854

Get Quote

Core Directive & Hazard Assessment
Do not treat this compound as a generic alcohol. 1-(2-Chlorophenyl)cyclopropan-1-ol
presents a dual-hazard profile that dictates its disposal pathway:

Ring Strain Energy: The cyclopropane ring possesses significant strain energy (~27.5

kcal/mol). Under acidic or basic conditions, this ring can undergo exothermic opening to form

ketones (e.g., 1-(2-chlorophenyl)propan-1-one). Improper commingling with acidic waste

streams can cause thermal runaway.

Halogen Content: The chlorine substituent mandates its classification as Halogenated

Organic Waste. Mixing this with non-halogenated solvents (e.g., acetone, ethanol) ruins the

"fuel blending" value of the latter, significantly increasing disposal costs and violating EPA

segregation protocols.
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Property Value/Classification Operational Impact

Functional Group Aryl Cyclopropanol
Potential for ring-opening

rearrangement.

Halogenated? YES (Chlorine)
Must go into "Halogenated

Waste" stream.

Physical State Solid (typically) or Oil

Solids require "Lab Pack";

Solutions require liquid waste

carboys.

Reactivity Acid/Base Sensitive

DO NOT mix directly with

strong acids (e.g., H₂SO₄) in

waste drums.

Pre-Disposal Stabilization (The "Why" and "How")
Expertise Insight: Many lab accidents occur not during the reaction, but during the cleanup. If

1-(2-Chlorophenyl)cyclopropan-1-ol is present in a reaction mixture containing Lewis acids

(like Ti(OiPr)₄ from Kulinkovich synthesis) or mineral acids, the mixture is metastable.

Protocol for Reaction Mixtures: Before disposal, you must quench any potential ring-opening

catalysts.

Neutralization: Ensure the pH of the solution is between 6 and 8.

If Acidic:[1][2] Slowly add Saturated NaHCO₃.

If Basic: Slowly add dilute NH₄Cl.

Phase Cut: If the compound is in an organic solvent, wash with water/brine to remove

inorganic salts (Titanium/Magnesium salts). These salts can clog waste nozzles and should

be disposed of as solid hazardous waste if they precipitate.

Waste Segregation Logic
You must segregate this waste to comply with RCRA (Resource Conservation and Recovery

Act) standards.
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Waste Stream Acceptable Contents FORBIDDEN (Do Not Add)

Stream A: Halogenated

Organics

1-(2-

Chlorophenyl)cyclopropan-1-

ol, DCM, Chloroform,

Chlorobenzene.

Strong Oxidizers, Strong Acids,

Radioisotopes.

Stream B: Solid Hazardous

Waste

Contaminated gloves, silica

gel, filter paper, solid product.

Free-flowing liquids, Sharps

(needles).

Stream C: Aqueous Waste
Aqueous washes (only if <1%

organic solvent).

1-(2-

Chlorophenyl)cyclopropan-1-ol

(Do not pour down drain).

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance
Applicable for: Expired shelf stock or isolated solid waste.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label.

Constituents: "1-(2-Chlorophenyl)cyclopropan-1-ol"

Hazards: "Toxic, Irritant, Halogenated."[3]

Packing: Place the primary container into a "Lab Pack" drum (typically a 5-gallon pail lined

with vermiculite).

Documentation: List the net weight on the drum inventory sheet.

Scenario B: Disposal of Solutions (e.g., Mother Liquor)
Applicable for: Filtrates from recrystallization or chromatography fractions.

Solvent Check: Confirm the solvent is compatible with HDPE (avoid storing chlorinated

compounds in unapproved plastics for long periods; glass or fluorinated HDPE is preferred).
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Transfer: Pour into the Halogenated Organic Waste carboy.

Log Entry: You must log the volume of "Halogenated Organics" added.

Note: Even if the solution is 90% Ethyl Acetate (non-halogenated) and 10% target

compound, the entire mixture is now classified as Halogenated Waste.

Decision Workflow (Visualization)
The following diagram illustrates the decision logic for disposing of this specific compound,

ensuring safety against ring-opening exotherms.
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Start: Waste Identification
1-(2-Chlorophenyl)cyclopropan-1-ol

Physical State?

Solid / Pure Substance Solution / Reaction Mixture

DISPOSAL BIN B:
Solid Waste Lab Pack

Pack in HDPE

Contains Acids/Bases
or Lewis Acids?

Step 1: Quench/Neutralize
(Target pH 6-8)

Yes (Risk of Exotherm)

Solvent Type?

No (Stable)

DISPOSAL BIN A:
Halogenated Organic Waste

Contains Halogens
(Even trace amounts)

Click to download full resolution via product page

Caption: Operational decision tree for segregating 1-(2-Chlorophenyl)cyclopropan-1-ol
waste. Note the critical step of neutralizing reaction mixtures to prevent acid-catalyzed ring

opening.
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Emergency Procedures
In the event of a spill outside of a fume hood:

Evacuate: The volatility of cyclopropanol derivatives can lead to respiratory irritation.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.

Absorb: Use a universal sorbent pads or vermiculite. Do not use paper towels if the

substance is concentrated, as this increases surface area for potential oxidation/flammability.

Clean: Wipe the area with a dilute soap solution. Do not use bleach (hypochlorite), as it can

react with organic amines or other impurities often found in these synthesis pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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